Photocatalytic performances and activities in Ag-doped ZnAl2O4nanorods studied by FTIR spectroscopy

Catalysis Science & Technology Pub Date: 2012-11-12 DOI: 10.1039/C2CY20377D

Abstract

Porous and rod-shaped nanostructures of ZnAl2O4 were successfully synthesized by a simple hydrothermal method. The Ag-doped ZnAl2O4 catalyst, based on porous ZnAl2O4, was prepared by the incipient wetness impregnation strategy and showed an excellent photoelectric property and catalytic activity. The structural properties of the samples were systematically investigated by X-ray powder diffraction (XRD), Brunauer–Emmet–Teller (BET), transmission electron microscopy (TEM), Electron spin resonance (ESR), X-ray photoelectron spectroscopy (XPS) and Fourier transform infrared spectroscopy (FT-IR) techniques. The photocatalytic degradation of toluene by the Ag-doped ZnAl2O4, ZnAl2O4 and P25 TiO2 samples was comparatively studied under UV lamp irradiation. The results indicate that the Ag-doped ZnAl2O4 sample synthesized at pH = 6 exhibited a higher capacity for the degradation of toluene. No obvious deactivation of the Ag-doped ZnAl2O4 nanorods was observed during the prolonged operation of 6 h. The Ag-doped ZnAl2O4 nanorods could be potentially applied in environmental purification in the near future.

Graphical abstract: Photocatalytic performances and activities in Ag-doped ZnAl2O4 nanorods studied by FTIR spectroscopy
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